Cas no 1261926-39-9 (2-Chloro-5-(3,5-dimethylphenyl)isonicotinic acid)
1261926-39-9 structure
Product Name:2-Chloro-5-(3,5-dimethylphenyl)isonicotinic acid
CAS No:1261926-39-9
MF:C14H12ClNO2
MW:261.703582763672
CID:2763957
PubChem ID:53222720
Update Time:2025-04-21
2-Chloro-5-(3,5-dimethylphenyl)isonicotinic acid Chemical and Physical Properties
Names and Identifiers
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- 2-CHLORO-5-(3,5-DIMETHYLPHENYL)ISONICOTINIC ACID
- 2-Chloro-5-(3,5-dimethylphenyl)isonicotinic acid, 95%
- MFCD18316906
- DTXSID10687088
- 1261926-39-9
- 2-Chloro-5-(3,5-dimethylphenyl)isonicotinic acid
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- Inchi: 1S/C14H12ClNO2/c1-8-3-9(2)5-10(4-8)12-7-16-13(15)6-11(12)14(17)18/h3-7H,1-2H3,(H,17,18)
- InChI Key: WXVASYIUWDFVPV-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(=O)O)=C(C=N1)C1C=C(C)C=C(C)C=1
Computed Properties
- Exact Mass: 261.0556563Da
- Monoisotopic Mass: 261.0556563Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 50.2Ų
2-Chloro-5-(3,5-dimethylphenyl)isonicotinic acid Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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